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Compound of Interest

3-Acetylamino-adamantane-1-
Compound Name: o
carboxylic acid

Cat. No.: B112855

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-acetamidoadamantane-1-
carboxylic acid, a key intermediate in the synthesis of various biologically active adamantane
derivatives. This document details its chemical identity, physicochemical properties, synthesis
protocols, and spectroscopic data.

Chemical Identity

IUPAC Name: 3-acetamidoadamantane-1-carboxylic acid[1]
Synonyms:

o 3-Acetylamino-adamantane-1-carboxylic acid[1]

1l-acetamido-3-adamantanecarboxylic acid[1]

3-(acetylamino)adamantane-1-carboxylic acid[1]

3-(acetylamino)tricyclo[3.3.1.13,7]decane-1-carboxylic acid[1]

Adamantane-1-carboxylic acid, 3-acetylamino-[1]

CAS Number: 6240-00-2[1]
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Physicochemical Properties

A summary of the key physicochemical properties of 3-acetamidoadamantane-1-carboxylic acid

IS presented in the table below. This data is essential for its handling, formulation, and

application in research and development.

Property Value Reference
Molecular Formula C13H19NOs [1]
Molecular Weight 237.29 g/mol [1]
Appearance White to off-white solid

Melting Point 242-246 °C

Solubility Not easily soluble in water.

LogP 2.2466 [2]
Hydrogen Bond Donors 1 [2]
Hydrogen Bond Acceptors 2 [2]
Rotatable Bonds 2 [2]

Synthesis and Experimental Protocols

The synthesis of 3-acetamidoadamantane-1-carboxylic acid is typically achieved through a two-

step process, starting from the commercially available 1-adamantanecarboxylic acid. The key

steps involve the hydroxylation of the adamantane core followed by a Ritter reaction to

introduce the acetamido group.

Synthesis of 3-Hydroxyadamantane-1-carboxylic Acid

(Precursor)

Reaction: Oxidation of 1-adamantanecarboxylic acid using a mixed acid oxidant.

Experimental Protocol:
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e In a 250 mL three-necked flask equipped with a condensing reflux device, magnetic stirrer,
and an ice-salt bath, add 1-adamantanecarboxylic acid, nitric acid (65%), and concentrated
sulfuric acid (98%).

o Control the temperature using the ice-salt bath and slowly add concentrated sulfuric acid via
a constant pressure dropping funnel.

 After the addition is complete, allow the reaction to proceed for a specified period.

o Pour the reaction mixture into a large beaker containing crushed ice and stir until all the ice
has melted.

» Cool the mixture to precipitate a light yellow solid.
« Filter the precipitate and wash it three times with water, followed by three washes with ether.
e Recrystallize the crude product from a mixture of acetone and water (9:1 volume ratio).

» Dry the resulting white solid under vacuum to obtain 3-hydroxy-1-adamantanecarboxylic
acid.

Synthesis of 3-Acetamidoadamantane-1-carboxylic Acid

Reaction: Ritter reaction of 3-hydroxyadamantane-1-carboxylic acid with acetonitrile in a
sulfuric acid medium.

Experimental Protocol:

 In a suitable reaction vessel, dissolve 3-hydroxyadamantane-1-carboxylic acid in sulfuric
acid.

o Cool the mixture and add acetonitrile dropwise while maintaining a low temperature.
« Stir the reaction mixture for 2.5 hours.

o Decompose the reaction by pouring it into ice water, which will cause the product to
precipitate.
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« Filter the sediment and wash with water until a neutral pH is achieved.

e Dry the product to obtain high-purity 3-acetylaminoadamantane-1-carboxylic acid.

Hydrolysis of 3-Acetamidoadamantane-1-carboxylic
Acid

Reaction: Acid-catalyzed hydrolysis to yield 3-aminoadamantane-1-carboxylic acid
hydrochloride.

Experimental Protocol:

To 59 of 3-acetamidoadamantane-1-carboxylic acid, add 40 mL of water and 50 mL of
concentrated hydrochloric acid.

Boil the mixture for 6 hours.

After the reaction is complete, evaporate the reaction mixture to dryness.

Process the residue with acetone to obtain 3-aminoadamantane-1-carboxylic acid
hydrochloride.

Spectroscopic Data

Carbon-13 Nuclear Magnetic Resonance (**C NMR)

e 13C NMR (CDCls, 100 MHz): & 177.62, 168.61, 42.06, 41.35, 37.59, 34.95, 28.43, 23.63
ppm.

Infrared (IR) Spectroscopy

The IR spectrum of 3-acetamidoadamantane-1-carboxylic acid exhibits characteristic
absorption bands corresponding to its functional groups.
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Wavenumber (cm~?) Functional Group
~3300-2500 O-H stretch (carboxylic acid)
~3400-3250 N-H stretch (amide)

~2923, 2861 C-H stretch (adamantane)
~1710 C=0 stretch (carboxylic acid)
~1650 C=0 stretch (amide 1)

~1550 N-H bend (amide II)

Mass Spectrometry

e GC-MS Top Peak (m/z): 237[1]
e Second Highest Peak (m/z): Not specified[1]
e Third Highest Peak (m/z): 191[1]

Logical Relationships in Synthesis

The synthesis of 3-acetamidoadamantane-1-carboxylic acid follows a clear logical progression
from readily available starting materials. This workflow is crucial for planning and executing the
synthesis in a laboratory or industrial setting.
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Caption: Synthetic pathway of 3-acetamidoadamantane-1-carboxylic acid.

Ritter Reaction Mechanism

The core transformation in the synthesis of 3-acetamidoadamantane-1-carboxylic acid is the
Ritter reaction. This reaction involves the formation of a stable carbocation on the adamantane
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scaffold, which is then attacked by the nitrogen atom of acetonitrile.
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Caption: Mechanism of the Ritter reaction for the synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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